Cas no 1361541-95-8 (3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1361541-95-8
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4793745
• Update Time: 2025-06-15

3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-9-5-7(6-10(16)13(9)17)8-1-2-12(14(18,19)20)22-11(8)3-4-21/h1-2,5-6H,3H2
• InChI Key： BHNCAKVROFXCKS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C(F)(F)F)N=C1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

Research Briefing on 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1361541-95-8)

3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1361541-95-8) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and trifluoromethyl substituents, exhibits potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile involves a multi-step process, including the condensation of 3,4,5-trichlorobenzaldehyde with a trifluoromethyl-containing pyridine derivative, followed by cyanation. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry. Its stability under various conditions has also been evaluated, demonstrating robustness in both acidic and neutral environments, which is critical for its potential use in pharmaceutical formulations.

Recent pharmacological studies have highlighted the compound's interaction with specific biological targets, including enzymes involved in inflammatory pathways. Preliminary in vitro assays indicate that 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. However, further optimization of its structure may be required to enhance selectivity and potency while minimizing off-target effects.

In addition to its biological activity, the compound's physicochemical properties, such as solubility and lipophilicity, have been investigated to assess its drug-likeness. Computational modeling studies predict favorable absorption and distribution profiles, making it a viable candidate for oral administration. These findings are supported by experimental data from permeability assays, which show adequate membrane penetration in Caco-2 cell models.

Despite these promising results, challenges remain in the development of 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile as a therapeutic agent. Toxicity studies are still in the early stages, and the compound's metabolic stability and potential drug-drug interactions need further evaluation. Future research directions include structural modifications to improve bioavailability and in vivo efficacy, as well as comprehensive preclinical testing to validate its safety profile.

In conclusion, 3-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical applications.